Cas no 31234-01-2 (1H-Benzimidazole-6-acetonitrile,2-methyl-)

1H-Benzimidazole-6-acetonitrile,2-methyl- structure
31234-01-2 structure
Product Name:1H-Benzimidazole-6-acetonitrile,2-methyl-
CAS No:31234-01-2
MF:C10H9N3
MW:171.198561429977
CID:298554
PubChem ID:45078489
Update Time:2025-04-19

1H-Benzimidazole-6-acetonitrile,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-6-acetonitrile,2-methyl-
    • 5-Benzimidazoleacetonitrile,2-methyl- (8CI)
    • 2-(2-methyl-3H-benzimidazol-5-yl)acetonitrile
    • 31234-01-2
    • 2-(2-methyl-1H-benzo[d]imidazol-5-yl)acetonitrile
    • Inchi: 1S/C10H9N3/c1-7-12-9-3-2-8(4-5-11)6-10(9)13-7/h2-3,6H,4H2,1H3,(H,12,13)
    • InChI Key: LJBWPKZQPPMQEM-UHFFFAOYSA-N
    • SMILES: N1C(C)=NC2C=CC(CC#N)=CC1=2

Computed Properties

  • Exact Mass: 171.07977
  • Monoisotopic Mass: 171.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5A^2
  • XLogP3: 1.5

Experimental Properties

  • PSA: 52.47
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